Cas no 1006453-09-3 (4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1006453-09-3
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD06805402
• CID: 3059090
• PubChem ID: 19620050
• Update Time: 2025-04-21

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
• VS-09979
• BBL030694
• 4-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
• AKOS000309150
• 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
• GQB45309
• CS-0264267
• 1006453-09-3
• EN300-92490
• F2130-0085
• STL146712

• MDL： MFCD06805402
• Inchi： 1S/C9H13ClN2O2/c1-6-9(10)7(2)12(11-6)5-3-4-8(13)14/h3-5H2,1-2H3,(H,13,14)
• InChI Key： PYFAYCOFOFQTEP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CCCC(=O)O

Computed Properties

• Exact Mass: 216.0665554Da
• Monoisotopic Mass: 216.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų